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Compound of Interest

Compound Name: D-Fructose

CAS No.: 57-48-7

Cat. No.: B013574

Get Quote

Introduction: The "Sweetest" Challenge in
Formulation
D-Fructose (C₆H₁₂O₆) is often categorized simply as a nutritive sweetener, yet for the

formulation scientist, it represents a unique physicochemical paradox.[1] While it is the most

water-soluble and sweetest of the natural ketoses, its crystalline stability is notoriously fragile.

[1]

Unlike glucose or sucrose, crystalline

-D-fructopyranose sits on a "hygroscopic cliff."[1][2] Its thermodynamic drive to interact with
moisture and its complex mutarotation kinetics in solution make it a demanding excipient in
pharmaceutical and food applications. This guide moves beyond basic datasheet parameters to
explore the causality behind its behavior, offering actionable insights for stabilizing this labile
crystal.

Part 1: Solid-State Characterization[1][2][3]
Crystal Habit and Polymorphism
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Commercial crystalline fructose exists almost exclusively as

-D-fructopyranose.[1][2][3] While furanose forms exist in solution, they do not readily crystallize
due to high steric strain.[2]

Crystal System: Orthorhombic[4]

Space Group:

Habit: Prismatic needles or bisphenoidal prisms.[2][3]

True Density:

[1][2]

The Melting Point "Controversy" (Thermodynamic vs.
Kinetic)
A common error in datasheets is listing the melting point (MP) simply as 103–105°C. As a

senior scientist, you must distinguish between the apparent MP and the thermodynamic MP.[1]

Apparent Melting (

): Typically 103–105°C.[1][2][4][5] This is depressed significantly by trace impurities (water,
glucose) and the onset of thermal decomposition (caramelization).[1]

Thermodynamic Melting (

): Recent rapid-scanning DSC studies suggest the true thermodynamic melting point is
closer to 135.8°C.[1][2][3]

Implication: Fructose does not just melt; it simultaneously mutarotates and degrades.[2][3][6]

Standard slow-scan DSC (e.g., 5°C/min) often captures the decomposition exotherm

overlapping with the melting endotherm.[1]

Table 1: Thermal & Physical Constants
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Property Value Context/Notes

Molecular Weight 180.16 g/mol Monosaccharide (Ketose)

Apparent Melting Point 103–105°C

Standard DSC (10°C/min);

highly purity-dependent.[1][2]

[3]

Thermodynamic Melting ~136°C
Extrapolated from fast-scan

rates (>100°C/min).[1][2][3]

Enthalpy of Fusion 29–32 kJ/mol
Difficult to measure accurately

due to decomposition.[1][3]

Glass Transition (

)
10–16°C

Anhydrous amorphous state.

[1][2][3] Critical for

lyophilization.[2][3]

Part 2: Hygroscopicity & Surface Energy[1][2][3]
The most critical processing parameter for fructose is its Critical Relative Humidity (CRH).[1]

The Deliquescence Cliff
At 25°C, the CRH of fructose is approximately 61.5% RH.

Below 60% RH: The crystal is stable and exhibits low surface water adsorption.[3]

Above 62% RH: The rate of moisture uptake becomes exponential.[3] The crystal surface

dissolves into a saturated film, leading to deliquescence (liquefaction).[1]

Mechanism: The high solubility of fructose lowers the water activity (

) of the saturated surface film.[1][3] Water vapor condenses onto the solid until the surface

equals the environmental RH.[3]

Diagram: Stability & Handling Logic
The following decision tree illustrates the storage and handling logic required to prevent caking

or deliquescence.
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Figure 1: Stability logic based on Critical Relative Humidity (CRH).[1][2] Note the narrow risk

zone between 55-62% RH.[1][2][3]

Part 3: Solution State Dynamics (Mutarotation)[1][2]
When crystalline

-D-fructopyranose dissolves in water, it undergoes mutarotation, seeking a complex tautomeric
equilibrium.[1][2] This is not instantaneous; it follows first-order kinetics dependent on
temperature and pH.[1][2][3]

Tautomeric Distribution
Unlike glucose (which is mostly pyranose), fructose equilibrates to a significant fraction of

furanose forms.[1] This shift impacts sweetness intensity (pyranose is sweeter) and reactivity

(furanose is more labile).[1][2]

Equilibrium Composition (in water at 20°C):

-D-fructopyranose: ~70%[1][2][3]
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-D-fructofuranose: ~22%[1][2][3][7]

-D-fructofuranose: ~6%[1][2][3]

Other forms (Open chain/

-pyranose): <2%

Diagram: Mutarotation Pathway
The transition involves ring opening to the acyclic keto-form, then re-closing.[1][3]
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(~70%)
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Click to download full resolution via product page

Figure 2: Mutarotation pathway.[1][2] The crystal dissolves as

-pyranose, then equilibrates via the open-chain intermediate.[1][2]

Part 4: Experimental Protocols
Protocol A: Determination of Critical Relative Humidity
(DVS Method)
Self-Validating Logic: To ensure the CRH is identified correctly, the mass change derivative (

) must be monitored.[1] A sudden spike in mass indicates the transition from surface adsorption
to bulk dissolution.[3]

Instrument: Dynamic Vapor Sorption (DVS) analyzer (e.g., SMS DVS Resolution).

Sample Prep: Dry 10–15 mg of crystalline fructose at 0% RH/25°C for 3 hours to remove

surface moisture.
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Step-Ramp: Increase RH in 5% increments from 0% to 90% RH.

Equilibrium Criterion: Maintain each step until mass change rate (

) < 0.002% min⁻¹.

Data Analysis: Plot Isotherm (Mass Change vs. RH).

Validation Check: Look for the inflection point between 60–65% RH.[3] If hysteresis is

observed on desorption, it confirms the formation of a liquid phase (deliquescence).[1]

Protocol B: Tautomer Analysis via HPLC
Causality: Standard refractive index (RI) detection cannot distinguish tautomers easily.[1][2]

Low-temperature HPLC preserves the tautomeric ratio by slowing mutarotation during the run.

[1][3]

Column: Amino-bonded silica (e.g., Carbohydrate Analysis column).[1][2]

Mobile Phase: Acetonitrile:Water (80:20 v/v).[1][2]

Temperature:Cool column to 10°C. (Critical: Higher temps cause on-column mutarotation,

blurring peaks).[1][2]

Flow Rate: 1.0 mL/min.

Detection: RID (Refractive Index Detector).[1][2]

Procedure: Dissolve crystal in mobile phase at 0°C and inject immediately to capture "initial"

state, or let stand for 3 hours to capture "equilibrium" state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013574/docs#physicochemical-properties-of-
crystalline-d-fructose-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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